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Compound of Interest

Compound Name: Oxycarboxin

Cat. No.: B166467 Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is paramount. The proper disposal of chemical waste, such as the fungicide

Oxycarboxin, is a critical component of laboratory safety and environmental responsibility.

Adherence to established protocols not only prevents potential harm to personnel and the

ecosystem but also ensures regulatory compliance. This guide provides essential, step-by-step

instructions for the safe and logistical management of Oxycarboxin waste.

Oxycarboxin is classified as a hazardous substance, harmful if swallowed, and damaging to

the eyes and skin.[1] It is also recognized as being harmful to aquatic life with long-lasting

effects.[1] Therefore, it is imperative that this material and its container be disposed of as

hazardous waste.[1]

Immediate Safety and Spill Response
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Personnel Safety: Ensure adequate ventilation.[1] Anyone involved in the cleanup must wear

appropriate personal protective equipment (PPE), including protective gloves, clothing, and

eye/face protection.[1] If inhalation of dust or mist occurs, move the individual to fresh air.[1]

In case of skin contact, remove contaminated clothing immediately and rinse the skin with

water.[1] For eye contact, rinse cautiously with water for several minutes.[1]
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Containment: Stop the flow of material if it can be done without risk.[1] Prevent the spill from

entering waterways, sewers, basements, or confined areas.[1]

Cleanup: For small spills, absorb the material with earth, sand, or another non-combustible

absorbent material and transfer it to containers for later disposal.[2] The contaminated area

should then be cleaned thoroughly.[2] For large spills, a pre-approved spill plan should be

followed, and if necessary, emergency services should be contacted.[3]

Step-by-Step Disposal Protocol for Oxycarboxin
Waste
The ultimate disposal of Oxycarboxin must be handled in a manner that considers its

environmental impact and conforms to all relevant regulations.[4]

Waste Collection and Storage:

Collect waste Oxycarboxin and any contaminated materials (e.g., absorbent pads, PPE)

in sealed, clearly labeled containers.[1]

Store these containers in a designated, locked-up area away from incompatible materials.

[1] The storage area should be cool, dry, and well-ventilated.[2][5]

Engage a Licensed Waste Disposal Service:

Oxycarboxin must be disposed of at a licensed waste disposal site.[1][2]

It is crucial to engage with a professional chemical waste processor or a licensed

hazardous waste disposal company.[6] The waste code should be assigned in discussion

between the user, the producer, and the waste disposal company.[1][2]

Container Management:

Empty containers of Oxycarboxin retain product residue and must be handled as

hazardous waste.[1][2]

Follow a triple-rinse procedure for empty containers.[7][8] The rinsate (the rinse water)

should be collected and disposed of as hazardous waste along with the chemical itself.[7]
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Do not pour rinsate down the drain.[1][7]

After proper rinsing, containers can be taken to an approved waste handling site for

recycling or disposal, in accordance with local regulations.[1][2] Never reuse pesticide

containers for other purposes.[7][9]

Regulatory Compliance:

Always dispose of Oxycarboxin in accordance with local, regional, national, and

international regulations.[1][2] State and local laws may be more stringent than federal

requirements.[7][9]

Do not allow Oxycarboxin to drain into sewers or water supplies.[1][2] It is toxic to fish

and should not contaminate waterways.[3]

Quantitative Disposal Data
Specific quantitative limits for the disposal of Oxycarboxin are not universally defined and are

subject to local and national regulations. The following table summarizes key data points found

in safety data sheets.

Parameter Value/Information Source

Oral LD50 (Rat) 1632 mg/kg [1]

Inhalation LC50 (Rat) > 5000 mg/l, 4 Hours [1]

Aquatic Hazard
Harmful to aquatic life with

long lasting effects.
[1]

Disposal Classification Hazardous Waste [1][2]

Waste Code Assignment

To be determined in discussion

with the user, producer, and

waste disposal company.

[1][2]

Oxycarboxin Disposal Workflow
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The following diagram illustrates the logical steps for the proper disposal of Oxycarboxin
waste in a laboratory setting.

Figure 1: Logical workflow for the proper disposal of Oxycarboxin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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